Cas no 869944-08-1 (1,3-Propanediol, 2-methyl-2-[[(4-methylphenyl)methyl]amino]-)

• Product Name: 1,3-Propanediol, 2-methyl-2-[[(4-methylphenyl)methyl]amino]-
• CAS No: 869944-08-1
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5227858
• Update Time: 2026-03-07

1,3-Propanediol, 2-methyl-2-[[(4-methylphenyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-methyl-2-[[(4-methylphenyl)methyl]amino]-

• Inchi： 1S/C12H19NO2/c1-10-3-5-11(6-4-10)7-13-12(2,8-14)9-15/h3-6,13-15H,7-9H2,1-2H3
• InChI Key： UYVAGXNULSKTDA-UHFFFAOYSA-N
• SMILES： C(O)C(C)(NCC1=CC=C(C)C=C1)CO

Additional information on 1,3-Propanediol, 2-methyl-2-[[(4-methylphenyl)methyl]amino]-

1,3-Propanediol, 2-methyl-2-[[(4-methylphenyl)methyl]amino]

1,3-Propanediol, 2-methyl-2-[[(4-methylphenyl)methyl]amino] is a versatile organic compound with the CAS Registry Number 869944-08-1. This compound is characterized by its unique chemical structure, which includes a propanediol backbone with a methyl group at the 2-position and an amino group substituted with a (4-methylphenyl)methyl moiety. The molecule's structure endows it with a range of functional groups that make it suitable for various applications in the chemical and pharmaceutical industries.

The synthesis of 1,3-Propanediol, 2-methyl-2-[[(4-methylphenyl)methyl]amino] typically involves multi-step reactions that leverage the reactivity of its functional groups. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of catalytic asymmetric synthesis to enhance the yield and stereochemical purity of this compound. Such methods are particularly valuable in the pharmaceutical sector, where high-purity compounds are essential for drug development.

In terms of physical properties, 1,3-Propanediol, 2-methyl-2-[[(4-methylphenyl)methyl]amino] exhibits a melting point of approximately -5°C and a boiling point around 150°C under standard conditions. Its solubility in water is moderate, making it suitable for applications that require both hydrophilic and hydrophobic interactions. The compound's stability under various conditions has also been studied extensively; it is generally stable under normal storage conditions but may undergo degradation under extreme temperatures or prolonged exposure to light.

The applications of 1,3-Propanediol, 2-methyl-2-[[(4-methylphenyl)methyl]amino] span multiple industries. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds and APIs (Active Pharmaceutical Ingredients). Its ability to form hydrogen bonds and participate in various chemical reactions makes it an ideal building block for drug design. Recent studies have highlighted its potential as a precursor for developing novel anti-inflammatory agents and antioxidants.

In the chemical industry, this compound is used as a raw material for producing high-performance polymers and surfactants. Its amphiphilic nature allows it to act as an emulsifier or stabilizer in formulations requiring both oil-soluble and water-soluble properties. Moreover, its role as a chelating agent has been explored in metal complexation studies, offering new avenues for its application in catalysis and materials science.

From an environmental standpoint, researchers have investigated the biodegradability and eco-toxicity of 1,3-Propanediol, 2-methyl-2-[[(4-methylphenyl)methyl]amino]. Studies indicate that under aerobic conditions, the compound can be effectively degraded by microbial communities within a reasonable timeframe. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 1,3-Propanediol, 2-methyl-2-[[(4-methylphenyl)methyl]amino], with its CAS number 869944-08-1, stands out as a valuable compound with diverse applications across multiple sectors. Its unique chemical properties and versatile reactivity continue to drive innovative research and development efforts. As advancements in synthetic methods and application studies progress, this compound is poised to play an even more significant role in both academic research and industrial production.